2-(3,4-Dihydroxyphenyl)-5-hydroxy-7-[(3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2,3-dihydrochromen-4-one
2-(3,4-Dihydroxyphenyl)-5-hydroxy-7-[(3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2,3-dihydrochromen-4-one
Miscanthoside, also known as pyracanthoside, belongs to the class of organic compounds known as flavonoid-7-o-glycosides. These are phenolic compounds containing a flavonoid moiety which is O-glycosidically linked to carbohydrate moiety at the C7-position. Miscanthoside exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, miscanthoside is primarily located in the cytoplasm. Outside of the human body, miscanthoside can be found in a number of food items such as sweet basil, pomes, tea, and orange mint. This makes miscanthoside a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
38965-51-4
VCID:
VC0211170
InChI:
InChI=1S/C21H22O11/c22-7-16-18(27)19(28)20(29)21(32-16)30-9-4-12(25)17-13(26)6-14(31-15(17)5-9)8-1-2-10(23)11(24)3-8/h1-5,14,16,18-25,27-29H,6-7H2
SMILES:
C1C(OC2=CC(=CC(=C2C1=O)O)OC3C(C(C(C(O3)CO)O)O)O)C4=CC(=C(C=C4)O)O
Molecular Formula:
C21H22O11
Molecular Weight:
450.4 g/mol
2-(3,4-Dihydroxyphenyl)-5-hydroxy-7-[(3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2,3-dihydrochromen-4-one
CAS No.: 38965-51-4
Reference Standards
VCID: VC0211170
Molecular Formula: C21H22O11
Molecular Weight: 450.4 g/mol
CAS No. | 38965-51-4 |
---|---|
Product Name | 2-(3,4-Dihydroxyphenyl)-5-hydroxy-7-[(3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2,3-dihydrochromen-4-one |
Molecular Formula | C21H22O11 |
Molecular Weight | 450.4 g/mol |
IUPAC Name | 2-(3,4-dihydroxyphenyl)-5-hydroxy-7-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2,3-dihydrochromen-4-one |
Standard InChI | InChI=1S/C21H22O11/c22-7-16-18(27)19(28)20(29)21(32-16)30-9-4-12(25)17-13(26)6-14(31-15(17)5-9)8-1-2-10(23)11(24)3-8/h1-5,14,16,18-25,27-29H,6-7H2 |
Standard InChIKey | RAFHNDRXYHOLSH-UHFFFAOYSA-N |
Isomeric SMILES | C1[C@H](OC2=CC(=CC(=C2C1=O)O)O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)CO)O)O)O)C4=CC(=C(C=C4)O)O |
SMILES | C1C(OC2=CC(=CC(=C2C1=O)O)OC3C(C(C(C(O3)CO)O)O)O)C4=CC(=C(C=C4)O)O |
Canonical SMILES | C1C(OC2=CC(=CC(=C2C1=O)O)OC3C(C(C(C(O3)CO)O)O)O)C4=CC(=C(C=C4)O)O |
Appearance | Powder |
Melting Point | 215-216°C |
Physical Description | Solid |
Description | Miscanthoside, also known as pyracanthoside, belongs to the class of organic compounds known as flavonoid-7-o-glycosides. These are phenolic compounds containing a flavonoid moiety which is O-glycosidically linked to carbohydrate moiety at the C7-position. Miscanthoside exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, miscanthoside is primarily located in the cytoplasm. Outside of the human body, miscanthoside can be found in a number of food items such as sweet basil, pomes, tea, and orange mint. This makes miscanthoside a potential biomarker for the consumption of these food products. |
PubChem Compound | 13254471 |
Last Modified | Nov 11 2021 |
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